N-(4-(N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)butyramide

• IUPAC Name: N-[4-[(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)sulfamoyl]phenyl]butanamide
• InChI: InChI=1S/C20H23N3O4S/c1-3-4-19(24)21-15-6-9-17(10-7-15)28(26,27)22-16-8-11-18-14(13-16)5-12-20(25)23(18)2/h6-11,13,22H,3-5,12H2,1-2H3,(H,21,24)
• InChI Key: JALBWQFSYZNKLX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)C
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N-(4-(N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)butyramide is a useful research compound. Its molecular formula is C20H23N3O4S and its molecular weight is 401.48. The purity is usually 95%.
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Scientific Research Applications

Novel Nanosized N-sulfonated Brönsted Acidic Catalyst

A study introduced a novel nanosized N-sulfonated Brönsted acidic catalyst for promoting the synthesis of polyhydroquinoline derivatives via Hantzsch condensation under solvent-free conditions. This catalyst, characterized by various methods including FT-IR, 1H NMR, and SEM, showed efficient catalysis in the one-pot synthesis of hexahydroquinolines, offering excellent yields in short reaction times. It could be reused multiple times without losing its catalytic activity, indicating its potential in sustainable chemistry applications (Goli-Jolodar, Shirini, & Seddighi, 2016).

Synthesis of Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and Its Derivatives

Another study focused on the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, aiming to explore their potential pharmacological activities. The research involved acetylation, nucleophilic substitution reactions, and characterization of newly synthesized compounds, which could pave the way for future investigations into their therapeutic applications (Zaki, Radwan, & El-Dean, 2017).

Photooxygenation of tert-Alkyl Phenyl Sulfides

In a study on the photosensitized oxidation of tert-alkyl phenyl sulfides, researchers investigated the role of superoxide anion in C–S bond cleavage. The findings could contribute to understanding the mechanisms behind sulfide oxidation and the formation of cleavage products, with implications for synthetic chemistry and possibly environmental remediation processes (Baciocchi, Giacco, Giombolini, & Lanzalunga, 2006).

Antioxidants of Lubricating Grease

Research into the synthesis and evaluation of 4-hydroxy quinolinone derivatives as antioxidants for lubricating grease highlights the importance of such compounds in industrial applications. The study demonstrated the antioxidant efficiency of synthesized quinolinones in lubricating greases, providing insights into the development of more effective lubricant additives (Hussein, Ismail, & El-Adly, 2016).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the specific mechanism of action for “N-(4-(N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)butyramide” is not available in the search results.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical, chemical, and biological properties. Unfortunately, specific safety and hazard information for “N-(4-(N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)butyramide” is not available in the search results.